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Compound of Interest

Compound Name:
3-amino-2-methylquinazolin-

4(3H)-one

Cat. No.: B158153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and biological relevance of 3-amino-2-methylquinazolin-4(3H)-one, a

key heterocyclic compound with significant potential in medicinal chemistry.

Core Compound Data
3-amino-2-methylquinazolin-4(3H)-one is a quinazoline derivative recognized as a valuable

starting material for the synthesis of various biologically active molecules. Its fundamental

properties are summarized below.
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Property Value Source

Molecular Weight 175.19 g/mol [1][2][3]

Molecular Formula C₉H₉N₃O [1][2][3]

CAS Number 1898-06-2 [2]

Appearance Solid

Melting Point 149-152 °C (lit.)

SMILES CC1=Nc2ccccc2C(=O)N1N

InChI Key
IQOUPYQSZBDNAW-

UHFFFAOYSA-N

Synthesis and Experimental Protocols
The synthesis of 3-amino-2-methylquinazolin-4(3H)-one is most commonly achieved through

a two-step process involving the formation of a benzoxazinone intermediate followed by

condensation with hydrazine hydrate.[4][5] More recently, microwave-assisted methods have

been developed to improve efficiency and yields.[6][7]

Conventional Synthetic Protocol
Step 1: Synthesis of 2-methyl-4H-3,1-benzoxazin-4-one (Intermediate 1)

A mixture of anthranilic acid and an excess of acetic anhydride is heated.[4]

The reaction mixture is then poured into ice-cold water to precipitate the intermediate

product, 2-methyl-4H-3,1-benzoxazin-4-one.[4]

The crude product is filtered and can be purified by recrystallization from a suitable solvent

like ethanol.[4]

Step 2: Synthesis of 3-amino-2-methylquinazolin-4(3H)-one

The intermediate, 2-methyl-4H-3,1-benzoxazin-4-one (e.g., 3 g, 18.63 mmol), is dissolved in

ethanol (10 mL) with stirring.[5]
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Hydrazine hydrate (e.g., 0.91 mL, 18.63 mmol) is added cautiously to the solution.[4][5]

The resulting mixture is refluxed for approximately 7 hours.[4][5] Reaction progress should

be monitored using Thin Layer Chromatography (TLC).[4]

Upon completion, the reaction mixture is cooled, allowing the final product to precipitate.[4]

The solid product is collected by filtration and purified by recrystallization.[4]

Microwave-Assisted Synthetic Protocol
An alternative green chemistry approach utilizes microwave irradiation to accelerate the

reaction.

A solution of the benzoxazinone intermediate (1 mmol) and hydrazine monohydrate (3 mmol)

in absolute ethanol (5 mL) is prepared in a microwave tube.

The mixture is subjected to microwave irradiation (e.g., at 250 W) for a period of 20-33

minutes at a temperature between 120-150 °C.[6]

After cooling, the solvent is removed using a rotary evaporator.

The resulting solid is filtered and recrystallized from an appropriate solvent to yield the pure

product.[6]

Synthesis Workflow Diagram
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Caption: Synthetic workflow for 3-amino-2-methylquinazolin-4(3H)-one.

Biological and Pharmacological Context
Quinazolinone derivatives are a significant class of heterocyclic compounds in medicinal

chemistry, known for a wide spectrum of pharmacological activities.[8][9] These include

antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[8][10][11]
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The core structure of 3-amino-2-methylquinazolin-4(3H)-one serves as a versatile scaffold.

Its amino group at the 3-position is a key functional handle for further chemical modifications,

allowing for the synthesis of a diverse library of derivatives. For instance, condensation with

various aldehydes can produce Schiff bases, which have been investigated for their

antimicrobial efficacy.[5]

Recent studies have also explored the DNA photo-disruptive capabilities of 3-amino-2-methyl-

quinazolin-4(3H)-one derivatives, suggesting potential applications in photochemotherapy.[6][7]

The binding of these compounds to DNA has been investigated through molecular docking

studies, correlating their structural features with their photo-activity.[6][7] The broad biological

profile of the quinazolinone core makes this compound and its derivatives promising

candidates for further drug discovery and development efforts.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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